15-Keto Travoprost
15-Keto Travoprost
15-keto Fluprostenol isopropyl ester is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
404830-45-1
VCID:
VC21123624
InChI:
InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,21-24,31-32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t21-,22-,23+,24-/m1/s1
SMILES:
CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O
Molecular Formula:
C26H33F3O6
Molecular Weight:
498.5 g/mol
15-Keto Travoprost
CAS No.: 404830-45-1
Cat. No.: VC21123624
Molecular Formula: C26H33F3O6
Molecular Weight: 498.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 15-keto Fluprostenol isopropyl ester is a prostanoid. |
|---|---|
| CAS No. | 404830-45-1 |
| Molecular Formula | C26H33F3O6 |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,21-24,31-32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t21-,22-,23+,24-/m1/s1 |
| Standard InChI Key | KSDDYCRRTVADFZ-OHDKTVHDSA-N |
| Isomeric SMILES | CC(C)OC(=O)CCC/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1/C=C/C(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O |
| SMILES | CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O |
| Canonical SMILES | CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O |
| Appearance | Assay:≥98%A solution in methyl acetate |
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